6-(2-methylindoline-1-carbonyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one

• IUPAC Name: 6-(2-methyl-2,3-dihydroindole-1-carbonyl)-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C16H15N3O2S/c1-10-8-11-4-2-3-5-13(11)19(10)15(21)12-9-17-16-18(14(12)20)6-7-22-16/h2-5,9-10H,6-8H2,1H3
• InChI Key: HPDFPQUQBVMZTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)C3=CN=C4N(C3=O)CCS4
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

6-(2-methylindoline-1-carbonyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one, also known as MIPTP, is a novel chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MIPTP is a thiazolopyrimidine derivative, which means that it contains a thiazole ring fused with a pyrimidine ring.

Scientific Research Applications

Synthesis and Chemical Reactions

One of the primary areas of research involving this compound revolves around its synthesis and the exploration of its chemical reactions. For instance, Kinoshita et al. (1987) detailed the synthesis and reactions of 2,3-dihydrothiazolo[3,2-a]pyrimidine derivatives. This study elaborated on the reactivity of 2-amino-2-thiazoline with acetylene carboxylates, leading to various substituted dihydrothiazolopyrimidinones. It also explored the conversion of these compounds into derivatives through reactions with morpholine and the effect of hydrochloric acid treatment, highlighting the versatile nature of these compounds in synthetic chemistry (Kinoshita et al., 1987).

Biological Activities

Research into the biological activities of thiazolo[3,2-a]pyrimidin-5(3H)-one derivatives has shown promising results in areas such as antimicrobial, anti-HIV, and anticancer activities. For example, Rida et al. (1996) synthesized novel thiazolo[4,5-d]pyrimidine derivatives and evaluated their in vitro antibacterial, antifungal, anti-HIV, and anticancer activities. This study indicated that most compounds exhibited significant antifungal activity, with a few also showing anticancer potential (Rida et al., 1996).

Antioxidant Activities

Salem et al. (2015) focused on the antioxidant activities of novel fused heterocyclic compounds derived from a tetrahydropyrimidine derivative. This research demonstrated the potential of thiazolopyrimidines and related compounds in acting as antioxidants, a property that could have implications in the prevention of oxidative stress-related diseases (Salem et al., 2015).

Anti-inflammatory Activities

Tozkoparan et al. (1999) synthesized 2-benzylidene-7-methyl-3-oxo-5-(substituted phenyl)-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl esters and tested them for anti-inflammatory activities. The results indicated that certain compounds exerted moderate anti-inflammatory activity, showcasing the therapeutic potential of thiazolopyrimidine derivatives in treating inflammation-related conditions (Tozkoparan et al., 1999).